- Substituent effects on hydrogenation of aromatic rings: hydrogenation vs. hydrogenolysis in cyclic analogs of benzyl ethersJournal of Organic Chemistry, 1985, 50(12), 2128-33,
Cas no 87-41-2 (Phthalide)
Phthalide Is a promising chemical scaffold,With powerful anti-inflammatory effects.Phthalide It can be used to synthesize a variety of phthalate derivatives,Including anti-inflammatory agents,Antimicrobials,resistOxidizing agent.
Phthalide structure
Phthalide Properties
Names and Identifiers
-
- Isobenzofuran-1(3H)-one
- 1,3-DIHYDROBENZO[C]FURAN-1-ONE
- 1(3H)-ISOBENZOFURANONE
- 1-ISOBENZOFURANONE
- 1-OXOPHTHALAN
- 1-PHTHALANONE
- 2-BENZOFURAN-(3H)-ONE
- A-HYDROXY-O-TOLUIC ACID LACTONE
- AKOS 243-03
- BENZO(C)FURAN-2-ONE
- ISOBENZOFURANONE
- O-HYDROXYMETHYLBENZOIC ACID LACTONE
- OXOPHTHALANE
- 1,3-Dihydrobenzo[C]furan-2-one
- 2-Benzofuran-1(3H)-one
- 2-Hydroxymethylbenzoic acid, gamma-lactone
- Phthalolactone
- Phthalide
- (3H)-isobenzofuran-1-one
- 1-Isobenzofuranone (Phthalide)
- 4-Pyridazinecarboxylic acid
- 1(3H)-4,5,6,7-tetrachloroisobenzofuranone
- 1H-Isobenzofuran-3-one
- 3-oxo-1,3-dihydro-isobenzofuran
- 4,5,6,7-tetrachloro-1(3H)-isobenzofuranone
- 4,5,6,7-tetrachloroisobenzofuran-1(3H)-one
- 4,5,6,7-TETRACHLOROPHTHALIDE
- 4,5,6,7-Tetrachlorophthalidefthalide
- 4,5,6,7-Tetrachlor-phthalid
- Fthalide
- isobenzofuran-1-one
- KF-32
- o-HydroxyMethylbenzoic acid lactone
- PHH
- Rabcide
- SPECS AE-641
- 3H-isobenzofuran-1-one
- 3H-2-benzofuran-1-one
- 1,3-dihydro-2-benzofuran-1-one
- Phthalanone
- Phthalid
- WNZQDUSMALZDQF-UHFFFAOYSA-N
- 8VV922U86J
- Phthalide, 99%
- Phthalide, 98%
- 2-Hydroxymethylbenzoic acid, .gamma.-l
- Phthalide (6CI, 8CI)
- 2-Hydroxymethylbenzoic acid γ-lactone
- NSC 1469
- +Expand
-
- MFCD00005906
- WNZQDUSMALZDQF-UHFFFAOYSA-N
- 1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
- O=C1C2C(=CC=CC=2)CO1
- 0114632
Computed Properties
- 134.03700
- 0
- 2
- 0
- 134.036779
- 10
- 153
- 0
- 0
- 0
- 0
- 0
- 1
- 0.8
- nothing
- 0
- 26.3
Experimental Properties
- 1.35700
- 26.30000
- 1.5360 (estimate)
- Slightly soluble
- 290 °C(lit.)
- 73.0 to 76.0 deg-C
- Fahrenheit: 305.6 ° f
Celsius: 152 ° c - 4195 | PHTHALIDE
- Acicular crystals
- Soluble in ethanol, ether and hot water, very slightly soluble in water.
- 1.1
Phthalide Security Information
- GHS07
- TI3520000
- 3
- S26-S36-S24/25
- R36
- Xi
- NONH for all modes of transport
- H319
- P305+P351+P338
- warning
- Store at room temperature
- 36
- Warning
- Yes
Phthalide Customs Data
- 29322980
-
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phthalide Price
Phthalide Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κN2]met… Solvents: Benzene-d6 ; 15 min, rt
1.2 Solvents: Methanol
1.2 Solvents: Methanol
Reference
Mixed imidazolin-2-iminato-Cp* thorium(IV) complexes: synthesis and reactivity toward oxygen-containing substrates
Organometallics,
2015,
34(12),
2933-2942
,
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: 2144743-11-1 Solvents: Benzene-d6 ; 3 h, rt
1.2 Reagents: Methanol ; rt
1.2 Reagents: Methanol ; rt
Reference
Synthesis, characterization and catalytic performances of benzimidazolin-2-iminato actinide (IV) complexes in the Tishchenko reactions for symmetrical and unsymmetrical esters
Journal of Organometallic Chemistry,
2018,
857,
123-137
,
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: (T-4)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-iminato-κ… Solvents: Benzene-d6 ; 6 h, rt
1.2 Reagents: Oxygen Solvents: Methanol ; rt
1.2 Reagents: Oxygen Solvents: Methanol ; rt
Reference
Mono(imidazolin-2-iminato) Actinide Complexes: Synthesis and Application in the Catalytic Dimerization of Aldehydes
Journal of the American Chemical Society,
2014,
136(49),
17180-17192
,
Synthetic Circuit 6
Phthalide Raw materials
Phthalide Preparation Products
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Phthalide Related Literature
-
Dong Yang,Jie Kong Polym. Chem. 2016 7 5226
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Wanxing Sha,Lijun Zhang,Wenzhong Zhang,Haibo Mei,Vadim A. Soloshonok,Jianlin Han,Yi Pan Org. Biomol. Chem. 2016 14 7295
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Xin Han,Haoming Wu,Chune Dong,Po Tien,Wei Xie,Shuwen Wu,Hai-Bing Zhou RSC Adv. 2015 5 10005
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Yu Ru-Jian,Chun-Yan Zhang,Huang Hai-Yan,Wang Pei,Wen-Yu Fu,Jian-Xin Cheng,Yan-Shi Xiong Org. Biomol. Chem. 2022 20 2109
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Andressa M. M. Carlos,Rafael Stieler,Diogo S. Lüdtke Org. Biomol. Chem. 2019 17 283
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Rui-Xiang Wang,Si-Tian Yuan,Jin-Biao Liu,Jie Wu,Guanyinsheng Qiu Org. Biomol. Chem. 2018 16 4501
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Jun Zhang,Kaida Zhou,Jie Wu Org. Chem. Front. 2018 5 813
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Forouz Rastegari,Iraj Mohammadpoor-Baltork,Ahmad R. Khosropour,Shahram Tangestaninejad,Valiollah Mirkhani,Majid Moghadam RSC Adv. 2015 5 15274
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Jun Zhang,Kaida Zhou,Jie Wu Org. Chem. Front. 2018 5 813
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Sandeep Chaudhary,Bharti Rajesh K. Shyamlal,Lalit Yadav,Mohit K. Tiwari,Krishan Kumar RSC Adv. 2018 8 23152
87-41-2 (Phthalide) Related Products
- 87-24-1(Ethyl O-methylbenzoate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 2417-72-3(Methyl 4-(bromomethyl)benzoate)
- 6940-49-4(3-Bromoisobenzofuran-1(3H)-one)
- 85-42-7(Hexahydrophthalic anhydride)
- 85-44-9(Phthalic anhydride)
- 89-71-4(Methyl o-toluate)
- 99-75-2(Methyl 4-methylbenzoate)
- 131-11-3(Dimethyl phthalate)
- 552-30-7(Trimellitic Anhydride)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:87-41-2)Phthalide
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